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Compound Name: Neodymium oxide

Cat. No.: B073724 Get Quote

Application Note: Eco-Friendly Synthesis of
Neodymium Oxide Nanoparticles Using Plant
Extracts for Advanced Applications
The burgeoning field of nanotechnology consistently seeks sustainable and environmentally

benign methods for the synthesis of nanoparticles. Green synthesis, a branch of

nanobiotechnology, has emerged as a promising alternative to conventional chemical and

physical methods, which are often energy-intensive and involve hazardous substances. This

approach utilizes biological entities, particularly plant extracts, as natural reducing and capping

agents for the fabrication of metal and metal oxide nanoparticles.

Neodymium oxide (Nd₂O₃), a rare earth metal oxide, has garnered significant attention owing

to its unique optical, magnetic, and catalytic properties. These properties make it a valuable

material in various applications, including catalysis, high-performance magnets, and biomedical

imaging. The green synthesis of Nd₂O₃ nanoparticles not only reduces the environmental

impact but can also enhance their biocompatibility, opening new avenues for their use in drug

development and other biomedical fields.

This document provides detailed protocols for the green synthesis of neodymium oxide
nanoparticles using various plant extracts, including Terminalia catappa, Andrographis
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paniculata, and Citrus species. It also presents a comparative summary of the resulting

nanoparticle characteristics and outlines the general mechanism of synthesis.

General Principle of Green Synthesis
The green synthesis of neodymium oxide nanoparticles from plant extracts generally involves

the reduction of a neodymium salt precursor by the phytochemicals present in the plant extract.

These phytochemicals, which include flavonoids, alkaloids, polyphenols, and saponins, act as

natural reducing agents and stabilizers, preventing the agglomeration of the nanoparticles.[1][2]

[3] The process typically involves the mixing of the plant extract with a solution of a neodymium

salt, followed by a reaction that is often facilitated by gentle heating. The resulting neodymium

hydroxide or a related complex is then calcined at a high temperature to yield neodymium
oxide nanoparticles.
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Figure 1: Proposed mechanism for the green synthesis of Neodymium Oxide nanoparticles.

Experimental Protocols
The following sections detail the protocols for the green synthesis of neodymium oxide
nanoparticles using different plant extracts.

Synthesis using Terminalia catappa Leaf Extract
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This protocol is based on the facile and eco-friendly method described by researchers for the

synthesis of Nd₂O₃ nanoparticles.[1][4][5]

2.1.1. Preparation of Terminalia catappa Leaf Extract (TLE)

Collection and Preparation of Leaves: Collect fresh leaves of Terminalia catappa. Wash the

leaves thoroughly with distilled water to remove any dust and impurities.

Drying and Grinding: Dry the leaves at room temperature in a shaded area to preserve the

phytochemicals. Once completely dry, grind the leaves into a fine powder using a mechanical

grinder.

Aqueous Extraction:

Disperse a known amount of the leaf powder in deionized water.

Heat the mixture at a controlled temperature (e.g., 50-60°C) with continuous stirring for a

specified duration (e.g., 1 hour).[6]

After heating, allow the solution to cool down and filter it using Whatman No. 1 filter paper

to obtain a clear aqueous leaf extract.

2.1.2. Synthesis of Nd₂O₃ Nanoparticles

Precursor Solution: Prepare a solution of Neodymium (III) nitrate hexahydrate

(Nd(NO₃)₃·6H₂O) in deionized water.

Reaction Mixture:

In a beaker, add the prepared Terminalia catappa leaf extract to the neodymium nitrate

solution. A typical ratio is 5:1 (v/v) of the precursor solution to the leaf extract.[4]

Stir the mixture vigorously on a magnetic stirrer at a controlled temperature (e.g., 50°C) for

approximately 1 hour.[4] During this time, the formation of a gel or sol of neodymium

hydroxide will be observed.[1][4]

Separation and Drying:
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Separate the formed gel from the solution by centrifugation.

Wash the precipitate with deionized water and then with ethanol to remove any remaining

impurities.

Dry the obtained gel in a hot air oven at a suitable temperature (e.g., 100°C) until all the

moisture is evaporated.

Calcination:

Transfer the dried powder to a crucible and place it in a muffle furnace.

Calcine the powder at a high temperature (e.g., 600°C) for a duration of 2 hours to obtain

the final violet-colored neodymium oxide nanoparticles.[1][4]
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Figure 2: Workflow for Nd₂O₃ nanoparticle synthesis using T. catappa.
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Synthesis using Andrographis paniculata Leaf Extract
This method utilizes the leaf extract of Andrographis paniculata, a plant known for its rich

phytochemical content, as a reducing agent.[3]

2.2.1. Preparation of Andrographis paniculata Leaf Extract

Collection and Cleaning: Obtain fresh leaves of Andrographis paniculata and wash them

thoroughly with distilled water.

Drying and Pulverizing: Shade-dry the leaves for several days and then grind them into a

fine powder.

Extraction:

Boil a specific amount of the leaf powder in deionized water for a set time (e.g., 10-15

minutes).

Filter the extract through Whatman No. 1 filter paper to get a clear solution.

2.2.2. Synthesis of Nd₂O₃ Nanoparticles

Precursor Solution: Prepare a molar solution of Neodymium (III) nitrate hexahydrate in

deionized water.

Reaction:

Add the prepared Andrographis paniculata leaf extract to the neodymium nitrate solution

dropwise while stirring continuously.

Observe the color change of the solution, which indicates the formation of the nanoparticle

complex.

Separation and Purification:

Centrifuge the reaction mixture at a high speed (e.g., 10,000 rpm) for a specified duration

(e.g., 15 minutes) to pellet the nanoparticles.
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Discard the supernatant and wash the pellet multiple times with deionized water to remove

any unreacted precursors and by-products.

Drying and Calcination:

Dry the purified pellet in a hot air oven.

Calcine the dried powder in a muffle furnace at a high temperature to obtain crystalline

Nd₂O₃ nanoparticles.

Synthesis using Citrus Species Leaf Extracts (Citrus
limetta and Citrus paradisi)
Leaf extracts from Citrus plants have also been effectively used for the green synthesis of

neodymium oxide nanoparticles.[2][7]

2.3.1. Preparation of Citrus Leaf Extracts

Leaf Preparation: Collect fresh leaves of Citrus limetta or Citrus paradisi, wash them with

distilled water, and dry them in the shade.

Powdering: Grind the dried leaves to a fine powder.

Extraction: Prepare an aqueous extract by boiling the leaf powder in deionized water,

followed by filtration.

2.3.2. Synthesis of Nd₂O₃ Nanoparticles

The synthesis protocol is similar to the sol-gel method described for other plant extracts.

Reaction Mixture: Mix the prepared Citrus leaf extract with a solution of neodymium nitrate.

Gel Formation: Stir the mixture, which may be gently heated, to facilitate the formation of a

sol and subsequently a gel.

Drying and Calcination: Separate, dry, and then calcine the gel at a high temperature to yield

Nd₂O₃ nanoparticles.
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Characterization of Green Synthesized Nd₂O₃
Nanoparticles
The synthesized neodymium oxide nanoparticles are typically characterized using various

analytical techniques to determine their physicochemical properties.

UV-Visible Spectroscopy (UV-Vis): To monitor the formation of nanoparticles and to

determine their optical properties, such as the energy band gap.[1][4]

Fourier-Transform Infrared Spectroscopy (FTIR): To identify the functional groups of the

phytochemicals involved in the reduction and capping of the nanoparticles and to confirm the

formation of the Nd-O bond.[1][2]

X-ray Diffraction (XRD): To analyze the crystalline structure and phase purity of the

synthesized Nd₂O₃ nanoparticles.[1][2]

Transmission Electron Microscopy (TEM) and Scanning Electron Microscopy (SEM): To

visualize the morphology, size, and size distribution of the nanoparticles.[1][2][7]

Energy-Dispersive X-ray Spectroscopy (EDX): To determine the elemental composition of

the synthesized material.[2][7]

Quantitative Data Summary
The following table summarizes the key quantitative data obtained from the green synthesis of

Nd₂O₃ nanoparticles using different plant extracts.
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Crystal
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Band Gap
(eV)
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e

Terminalia

catappa
Nd(NO₃)₃ 600 40-60 Hexagonal 4.4 [1][4]

Andrograp

his

paniculata

Nd(NO₃)₃
Not

Specified

Not

Specified

Not

Specified

Not

Specified
[3]

Citrus

limetta
Nd(NO₃)₃

Not

Specified

Not

Specified

Cubic,

Monoclinic,

Hexagonal

4.45 - 5.26 [2][7]

Citrus

paradisi
Nd(NO₃)₃

Not

Specified

Not

Specified

Cubic,

Monoclinic,

Hexagonal

4.45 - 5.26 [2][7]

Phyllanthu

s emblica
Nd(NO₃)₃

Not

Specified

Not

Specified

Cubic,

Monoclinic,

Hexagonal

4.45 - 5.26 [2][7]

Applications of Green Synthesized Nd₂O₃
Nanoparticles
Green synthesized neodymium oxide nanoparticles have shown potential in a variety of

applications, including:

Biomedical Applications: Due to their potential for enhanced biocompatibility, they are being

explored for antibacterial, antioxidant, anti-inflammatory, and anticancer activities.[3][8]

Catalysis: Nd₂O₃ nanoparticles can act as efficient catalysts in various chemical reactions,

such as the degradation of organic dyes.[2]

Optoelectronics: Their unique optical properties make them suitable for applications in

luminescent devices and as protective coatings.[9]
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Conclusion
The green synthesis of neodymium oxide nanoparticles using plant extracts offers a simple,

cost-effective, and environmentally friendly approach to producing these valuable

nanomaterials. The protocols outlined in this document provide a foundation for researchers to

explore this exciting area of nanotechnology. The properties of the synthesized nanoparticles

can be tailored by varying the plant extract, precursor concentration, and reaction conditions,

paving the way for their application in diverse fields, from drug development to environmental

remediation. Further research is encouraged to optimize these synthesis methods and to fully

elucidate the potential of these green-synthesized nanoparticles.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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